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Compound of Interest

Compound Name: 2,2-Dimethylnonanoic acid

Cat. No.: B084092 Get Quote

Application Notes and Protocols for 2,2-
Dimethylnonanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,2-
Dimethylnonanoic acid (also known as Neodecanoic acid). Adherence to these guidelines is

crucial to ensure personnel safety and maintain the integrity of the chemical.

Product Information
Property Value Reference

Chemical Name 2,2-Dimethylnonanoic acid

Synonyms Neodecanoic acid [1]

CAS Number 26896-20-8 [1]

Molecular Formula C10H20O2 [1]

Molecular Weight 172.3 g/mol [1]

Appearance Colorless to pale yellow liquid

Odor
Characteristic, somewhat

unpleasant
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Hazard Identification
2,2-Dimethylnonanoic acid is classified as a substance that can cause skin and serious eye

irritation.[1] It is important to handle it with care to avoid direct contact.

GHS Pictogram:

alt text

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Safe Handling Procedures
Adherence to the following handling procedures will minimize exposure risk and ensure a safe

working environment.

Engineering Controls
Ventilation: Always handle 2,2-Dimethylnonanoic acid in a well-ventilated area.[2] The use

of a chemical fume hood or local exhaust ventilation is strongly recommended to keep

employee exposures as low as possible.[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2,2-
Dimethylnonanoic acid:
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or

safety glasses with side

shields.[2]

To prevent eye contact and

serious eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Natural

Rubber).[2][4] Gloves should

be tested according to EN 374.

[1]

To prevent skin contact and

irritation.[1][2]

Body Protection
Long-sleeved laboratory coat

or protective work clothing.
To minimize skin exposure.[2]

Respiratory Protection

Not required under normal

conditions with adequate

ventilation.[2] A NIOSH/MSHA

approved respirator with a

particulate filter (N95 or higher)

is necessary if mists or vapors

are generated.[2]

To prevent inhalation, which

can cause respiratory irritation.

[2]

General Hygiene Practices
Avoid all direct contact with skin and eyes.[2]

Do not ingest.

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[1][2]

Remove contaminated clothing and wash it before reuse.[1][2]

Keep away from food, drink, and animal feedingstuffs.[1][5]

Storage Procedures
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Proper storage is essential to maintain the chemical's integrity and prevent hazardous

situations.

Storage Conditions
Store in a cool, dry, and well-ventilated place.[5]

Keep containers tightly closed and in an upright position to prevent leakage.[3][5]

Store away from heat, open flames, hot surfaces, and other sources of ignition.[3][5] No

smoking in storage areas.[3]

Protect from direct sunlight.[5]

Store in an area without drain or sewer access.[6]

Incompatible Materials
Strong Oxidants: 2,2-Dimethylnonanoic acid reacts with strong oxidants, which can

generate a fire and explosion hazard.[6]

Metals: This substance can attack metals.[6]

Experimental Protocols
Spill Cleanup Protocol
In the event of a spill, follow these steps to ensure safety and proper containment:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[2]

Ventilate: Ensure the area is well-ventilated.[2]

Eliminate Ignition Sources: Remove all sources of ignition (no smoking, flares, sparks, or

flames).[3]

Contain: For liquid spills, use dikes or absorbent materials (e.g., sand, earth, universal

binders) to prevent spreading.[2] Do not allow the chemical to enter drains, surface water, or

ground water.[1][5]
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Collect: Collect the spilled material and place it in appropriate, sealable containers for

disposal.[6]

Decontaminate: Clean the spill area thoroughly.

Personal Protection: Ensure appropriate PPE is worn throughout the cleanup process.

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention if symptoms

persist.

Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

respiratory symptoms persist, get medical

advice/attention.[3]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[1][3]

Eye Contact

Immediately flush eyes with running water for at

least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Get medical advice/attention if you feel

unwell. Never give anything by mouth to an

unconscious person.[3]

Quantitative Data Summary
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Parameter Value

Flash Point >100 °C

Lower Explosion Limit 1.4 %

Upper Explosion Limit 12.4 %

Auto-Ignition Temperature >300 °C

Diagrams
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Workflow for Safe Handling and Storage of 2,2-Dimethylnonanoic Acid

Start: Receive Chemical

Assess Hazards
(Skin/Eye Irritant)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling in Ventilated Area
(Fume Hood Recommended)

Store in Cool, Dry, Ventilated Area
Away from Ignition Sources & Oxidants

After Use

Spill Occurs

If Spill

Post-Handling Hygiene
(Wash Hands, Remove PPE)

For Next Use

Follow Spill Cleanup Protocol

Dispose of Waste
(Follow Regulations)

End of Process

Click to download full resolution via product page

Caption: Safe handling and storage workflow for 2,2-Dimethylnonanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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